Light-driven carbon dioxide reduction coupled with conversion of acetylenic group to ketone by a functional Janus catalyst based on keplerate {Mo132}†
Journal of Materials Chemistry A Pub Date: 2018-10-01 DOI: 10.1039/C8TA06243A
Abstract
Catalysts enabling CO2 reduction coupled with another organic reaction are rare. In this study, we report such a catalyst keplerate {Mo132}, which catalyses photochemical carbon dioxide reduction to formic acid coupled with organic transformation, i.e., hydration of phenylacetylene to acetophenone in visible light. It initially oxidizes water and injects the reducing equivalents for reduction of carbon dioxide at the same time, converting acetylenic group to ketone. Our designed redox Janus catalyst provides an inexpensive pathway to achieve carbon dioxide reduction as well as conversion of phenylacetylene to acetophenone, which is an industrially important precursor.
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